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Compound of Interest

Compound Name: AZ-2

Cat. No.: B605723 Get Quote

This document provides immediate safety, handling, and disposal protocols for AZ-2, a highly

selective inhibitor of the lipid kinase PI3Kγ. The information is intended for researchers,

scientists, and drug development professionals to ensure safe laboratory practices and build

confidence in chemical handling procedures.

Compound Identification and Properties
AZ-2 is a synthetic organic compound with the following properties:

Property Value Reference

IUPAC Name

N-(5-{2-[(1S)-1-

cyclopropylethyl]-7-methyl-1-

oxo-2,3-dihydro-1H-isoindol-5-

yl}-4-methyl-1,3-thiazol-2-

yl)acetamide

[1]

Molecular Formula C₂₀H₂₃N₃O₂S [1]

Molecular Weight 369.48 g/mol [1]

CAS Number 2231760-33-9 [1]
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According to the available Safety Data Sheet (SDS), AZ-2 is not classified as a hazardous

substance or mixture.[1] However, as a potent and selective kinase inhibitor, it is crucial to

handle AZ-2 with care to avoid potential biological effects from accidental exposure. Standard

laboratory hygiene and safety practices are mandatory.

The following PPE is required when handling AZ-2 to minimize exposure:

PPE Category Specification Rationale

Hand Protection Nitrile gloves.

Provides a barrier against skin

contact. Change gloves

immediately if contaminated.

Eye/Face Protection
Safety glasses with side

shields or goggles.

Protects eyes from potential

splashes.

Skin and Body Protection Laboratory coat.
Protects skin and personal

clothing from contamination.

Ventilation: Work with AZ-2 in a well-ventilated area. For procedures that may generate dust

or aerosols, a chemical fume hood is recommended.

Eye Wash Station: Ensure an eye wash station is readily accessible in the work area.[1]

Step-by-Step Handling and Experimental Workflow
The following workflow outlines the procedural steps for the safe handling of AZ-2 from receipt

to disposal.
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Preparation

Handling and Experimentation

Cleanup and Disposal

Receipt and Storage
- Verify compound identity.

- Store at recommended temperature.

PPE Donning
- Wear lab coat, gloves, and eye protection.

Work Area Preparation
- Ensure clean and uncluttered workspace.
- Confirm accessibility of safety equipment.

Weighing
- Use an analytical balance in a ventilated enclosure.

Dissolution
- Prepare stock solutions in a fume hood.

- Use appropriate solvents.

Experimentation
- Follow specific experimental protocols.

- Minimize aerosol generation.

Decontamination
- Clean work surfaces with an appropriate solvent.

Waste Segregation
- Separate solid and liquid waste.

Disposal
- Dispose of waste according to institutional and local regulations.

PPE Doffing
- Remove PPE in the correct order to avoid contamination.

Click to download full resolution via product page

Caption: Experimental workflow for handling AZ-2.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b605723?utm_src=pdf-body-img
https://www.benchchem.com/product/b605723?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605723?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


First Aid Measures
In case of accidental exposure, follow these first aid procedures:[1]

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.

Skin Contact

Wash off with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if

irritation develops.

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Seek medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.

Disposal Plan
Dispose of AZ-2 and contaminated waste in accordance with all applicable federal, state, and

local environmental regulations.

Unused Compound: Dispose of as chemical waste. Do not discard into the environment.

Contaminated Materials: Dispose of contaminated lab supplies (e.g., pipette tips, gloves,

vials) as chemical waste.

Solutions: Collect solutions containing AZ-2 in a designated, labeled waste container.

PI3Kγ Signaling Pathway
AZ-2 is a selective inhibitor of PI3Kγ. Understanding its mechanism of action requires

knowledge of the PI3Kγ signaling pathway.
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Caption: Simplified PI3Kγ signaling pathway showing the inhibitory action of AZ-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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